Cas no 147254-04-4 (2-acetamido-2-methylhexanoic acid)

• Product name: 2-acetamido-2-methylhexanoic acid
• CAS No: 147254-04-4
• MF: C₉H₁₇NO₃
• Molecular Weight: 187.23618
• CID: 100825
• PubChem ID: 53432193

2-acetamido-2-methylhexanoic acid Properties

Names and Identifiers

• Norleucine,N-acetyl-2-methyl-
• 2-acetamido-2-methylhexanoic acid
• Norleucine, N-acetyl-2-methyl-
• N-Acetyl-2-methylnorleucine
• EN300-28271653
• SCHEMBL2997885
• DTXSID30700521
• 147254-04-4

• Inchi： InChI=1S/C9H17NO3/c1-4-5-6-9(3,8(12)13)10-7(2)11/h4-6H2,1-3H3,(H,10,11)(H,12,13)
• InChIKey： DKMKVQTXFOZNBR-UHFFFAOYSA-N
• SMILES： C(NC(C)(C(O)=O)CCCC)(=O)C

Computed Properties

• 精确分子量: 187.12091
• 同位素质量: 187.121
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 13
• 可旋转化学键数量: 5
• 复杂度: 203
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 66.4A^2
• Surface Charge: 0
• XLogP3: 1.2
• 互变异构体数量: 2

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives